Cas no 1342109-79-8 (1-Chloromethanesulfonyl-3-methylpiperidine)

• Product Name: 1-Chloromethanesulfonyl-3-methylpiperidine
• CAS No: 1342109-79-8
• MF: C₇H₁₄ClNO₂S
• MW: 211.70955991745
• CID: 6211667
• PubChem ID: 63666759
• Update Time: 2025-10-31

1-Chloromethanesulfonyl-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1342109-79-8
• 1-chloromethanesulfonyl-3-methylpiperidine
• EN300-1154762
• AKOS012977674
• 1-Chloromethanesulfonyl-3-methylpiperidine

• Inchi： 1S/C7H14ClNO2S/c1-7-3-2-4-9(5-7)12(10,11)6-8/h7H,2-6H2,1H3
• InChI Key： NPFWEORWEZMNLH-UHFFFAOYSA-N
• SMILES： ClCS(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Chloromethanesulfonyl-3-methylpiperidine

Introduction to 1-Chloromethanesulfonyl-3-methylpiperidine (CAS No. 1342109-79-8)

1-Chloromethanesulfonyl-3-methylpiperidine, with the CAS number 1342109-79-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethanesulfonyl group and a methyl-substituted piperidine ring. These structural elements contribute to its potential utility in various biological and medicinal applications.

The chemical structure of 1-Chloromethanesulfonyl-3-methylpiperidine can be represented as follows: C₈H₁₆ClNO₂S. The presence of the sulfonyl group and the methyl substitution on the piperidine ring imparts specific physicochemical properties to this compound, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

In recent years, 1-Chloromethanesulfonyl-3-methylpiperidine has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research involves its role as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1-Chloromethanesulfonyl-3-methylpiperidine exhibits potent activity as a selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel. This finding is particularly significant because TRPV1 is implicated in pain sensation and inflammation, making it a promising target for the development of analgesic and anti-inflammatory drugs.

Beyond its potential as a TRPV1 inhibitor, 1-Chloromethanesulfonyl-3-methylpiperidine has also shown promise in other therapeutic areas. A 2023 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic disorders. The study found that 1-Chloromethanesulfonyl-3-methylpiperidine can selectively activate certain GPCRs, suggesting its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 1-Chloromethanesulfonyl-3-methylpiperidine involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-methylpiperidine with chloromethanesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds with high yield and purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its practical application in pharmaceutical research and development.

In addition to its therapeutic potential, 1-Chloromethanesulfonyl-3-methylpiperidine has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. For example, a 2024 study published in Organic Letters demonstrated that 1-Chloromethanesulfonyl-3-methylpiperidine can serve as a versatile building block for constructing complex molecular architectures with diverse biological activities. This versatility makes it an attractive starting material for chemists working on drug discovery projects.

The safety profile of 1-Chloromethanesulfonyl-3-methylpiperidine is another important aspect that has been investigated in recent studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable characteristic for drug candidates. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-Chloromethanesulfonyl-3-methylpiperidine (CAS No. 1342109-79-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. As research in this area continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, contributing to the advancement of drug discovery and development efforts.